Cas no 947515-76-6 ({2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol)

• Product Name: {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol
• CAS No: 947515-76-6
• MF: C₁₈H₂₄OSi
• MW: 284.468066215515
• MDL: MFCD18643352
• CID: 1073943
• Update Time: 2025-06-15

{2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[Dimethyl(2,4,6-trimethylphenyl)-silyl]phenyl}methanol
• [2-[dimethyl-(2,4,6-trimethylphenyl)silyl]phenyl]methanol
• {2-[DIMETHYL(2,4,6-TRIMETHYLPHENYL)SILYL]PHENYL}METHANOL
• HOMSi(R) 2,4,6-Trimethylphenyl
• {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol

• MDL： MFCD18643352
• Inchi： 1S/C18H24OSi/c1-13-10-14(2)18(15(3)11-13)20(4,5)17-9-7-6-8-16(17)12-19/h6-11,19H,12H2,1-5H3
• InChI Key： SZEWDPYNFNJUHJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1CO)C1C(C)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

{2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol

Recent Advances in the Study of {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol (CAS: 947515-76-6) and Its Applications in Chemical Biology and Medicine

The compound {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol (CAS: 947515-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and emerging roles in drug development and biomedical research.

Recent literature reveals that {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of silicon-containing pharmaceuticals. Its silyl-protected alcohol moiety offers stability under various reaction conditions, making it a valuable building block for targeted drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel silyl-based kinase inhibitors, showing promising activity against cancer cell lines.

In terms of biological activity, preliminary in vitro studies have indicated that derivatives of {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol exhibit moderate inhibitory effects on specific inflammatory pathways. Research conducted at several academic institutions suggests that these compounds may modulate NF-κB signaling, potentially offering new avenues for the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The compound's unique structural features have also sparked interest in materials science applications. A recent patent application (WO2023056123) describes its use in the development of silicon-based drug delivery systems, where the silyl group enhances the stability and bioavailability of therapeutic payloads. This innovation could address longstanding challenges in the delivery of hydrophobic drugs.

From a synthetic chemistry perspective, advances in catalytic systems have improved the efficiency of producing {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol. A 2024 report in Advanced Synthesis & Catalysis detailed a rhodium-catalyzed asymmetric synthesis method that achieves higher yields and enantioselectivity compared to traditional approaches, potentially lowering production costs for pharmaceutical applications.

Despite these promising developments, challenges remain in fully characterizing the safety profile and metabolic pathways of {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol and its derivatives. Current research efforts are focused on addressing these gaps through comprehensive toxicological studies and structure-activity relationship analyses. The compound's future in drug development will likely depend on overcoming these hurdles while capitalizing on its unique chemical properties.

In conclusion, {2-Dimethyl(2,4,6-trimethylphenyl)silylphenyl}methanol (CAS: 947515-76-6) represents an exciting area of research at the interface of chemistry and biology. Its diverse applications, from medicinal chemistry to materials science, underscore its potential as a valuable tool in the development of next-generation therapeutics. Continued investigation into its biological activities and optimization of its synthetic routes will be crucial for translating these discoveries into clinical applications.